Cas no 2171588-76-2 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-3-methoxy-2-methylpropanoic acid
• CAS No: 2171588-76-2
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5777364
• PubChem ID: 165503256
• Update Time: 2025-06-12

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1473208
• 2171588-76-2
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]-3-methoxy-2-methylpropanoic acid
• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-3-methoxy-2-methylpropanoic acid

• Inchi： 1S/C26H28N2O6/c1-4-5-14-22(23(29)28-26(2,16-33-3)24(30)31)27-25(32)34-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21-22H,14-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： PEAFZCJUBNOPGP-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#CC)C(NC(C(=O)O)(C)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-3-methoxy-2-methylpropanoic acid

Recent Advances in the Study of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-3-methoxy-2-methylpropanoic acid (CAS: 2171588-76-2)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-3-methoxy-2-methylpropanoic acid (CAS: 2171588-76-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a hex-4-ynamido moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways for 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-3-methoxy-2-methylpropanoic acid, with particular emphasis on optimizing yield and purity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high-efficiency production. The Fmoc group, a critical component of this molecule, has been instrumental in facilitating the protection of amino groups during synthesis, thereby enabling the construction of complex peptide architectures. Furthermore, the hex-4-ynamido moiety has been explored for its potential in click chemistry applications, offering a versatile handle for further functionalization.

In addition to its synthetic utility, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-3-methoxy-2-methylpropanoic acid has been investigated for its biological activities. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, suggesting potential applications in targeted therapy. For instance, its interaction with certain proteases has been explored, with findings indicating inhibitory effects that could be harnessed for the development of novel therapeutics. These results underscore the compound's relevance in the context of drug discovery and development.

Another area of interest is the compound's potential role in the development of prodrugs. The presence of the Fmoc group and the hex-4-ynamido moiety provides opportunities for designing prodrugs that can be activated under specific physiological conditions. Recent research has explored the use of this compound in the synthesis of peptide-based prodrugs, with promising results in terms of stability and controlled release. Such advancements could pave the way for more effective and targeted drug delivery systems, addressing some of the key challenges in modern pharmacology.

Despite these promising developments, challenges remain in the widespread application of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-3-methoxy-2-methylpropanoic acid. Issues such as scalability, cost-effectiveness, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on optimizing synthetic protocols and conducting comprehensive toxicity assessments to ensure the compound's suitability for clinical applications. Collaborative efforts between academia and industry are expected to play a crucial role in overcoming these hurdles.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-3-methoxy-2-methylpropanoic acid (CAS: 2171588-76-2) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug discovery, peptide synthesis, and prodrug development. As research progresses, this compound is likely to play an increasingly important role in advancing therapeutic innovations.